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Compound of Interest

Compound Name: Diginin

cat. No.: 813729988

An In-depth Technical Guide to the Chemical Structure and Properties of Diginin
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the specific biological activity and mechanism of action of
Diginin is limited in publicly available scientific literature. The information presented herein on
biological effects is largely based on the well-studied activities of related cardiac glycosides,
such as Digoxin, and should be considered a putative framework for Diginin's potential
pharmacological action.

Introduction

Diginin is a cardiac glycoside, a class of naturally occurring steroid glycosides, isolated from
the leaves of the foxglove plant, Digitalis purpurea L. (Scrophulariaceae). Like other cardiac
glycosides, it is composed of a steroidal aglycone and a sugar moiety. Mild hydrolysis of
Diginin yields its aglycone, diginigenin, and the deoxy sugar, diginose. While structurally
similar to more extensively studied cardiac glycosides like Digoxin and Digitoxin, Diginin itself
has been the subject of fewer detailed investigations into its specific biological effects and
mechanisms of action. This guide provides a comprehensive overview of the current
knowledge on the chemical structure and properties of Diginin, drawing parallels with related
compounds to infer potential biological activities.

Chemical Structure and Physicochemical Properties

The chemical identity of Diginin is well-established, with its structure elucidated through
chemical and spectroscopic methods.
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Chemical Structure

The chemical structure of Diginin is presented below.

Caption: Chemical Structure of Diginin, consisting of the aglycone Diginigenin linked to a
Diginose sugar moiety.

Physicochemical Data

A summary of the key physicochemical properties of Diginin is provided in the table below.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b13729988?utm_src=pdf-body
https://www.benchchem.com/product/b13729988?utm_src=pdf-body
https://www.benchchem.com/product/b13729988?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13729988?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

Molecular Formula C28H4007 [1]

Molecular Weight 488.6 g/mol [1]
(1R,2S,7S,10R,11S,13S,15S,1
6S,19R)-7-[(4R,5S,6R)-5-
hydroxy-4-methoxy-6-
methyloxan-2-ylJoxy-10,15,19-

IUPAC Name _ [1]
trimethyl-14-
oxapentacyclo[11.5.1.02,11.05
,10.016,19]nonadec-4-ene-
12,18-dione

CAS Number 467-53-8 [1]
Stout prisms from dilute

Appearance
alcohol

Melting Point 155-183 °C (indistinct range)

Optical Rotation

[a]D14 -223° (c = 2.3 in

chloroform)

UV max (ethanol)

309 nm (log € 1.94)

Solubility

Freely soluble in chloroform;
slightly soluble in ether,
acetone, ethyl acetate, carbon
tetrachloride; practically

insoluble in water.

Spectral Data

Detailed spectral data for Diginin is not readily available in the searched literature. The

following table summarizes the expected spectroscopic analyses used for the characterization

of cardiac glycosides.
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Spectroscopic Technique Expected Information

Provides information on the number and

chemical environment of protons, aiding in the
1H NMR o _

structural elucidation of the steroid nucleus and

the sugar moiety.

Reveals the number of non-equivalent carbons
13C NMR and their chemical shifts, crucial for confirming

the carbon skeleton.

Identifies the presence of functional groups such
Infrared (IR) Spectroscopy as hydroxyls (-OH), carbonyls (C=0), and ether
linkages (C-O-C).

Determines the molecular weight and provides
fragmentation patterns that can help in

Mass Spectrometry (MS) ) ) o
sequencing the sugar units and confirming the

structure of the aglycone.

Biological Activity and Mechanism of Action

Direct experimental evidence for the biological activity and mechanism of action of Diginin is
scarce. However, based on its classification as a cardiac glycoside, its pharmacological
properties are likely to be similar to those of Digoxin.

Putative Mechanism of Action: Inhibition of Na+/K+-
ATPase

The primary mechanism of action for clinically used cardiac glycosides like Digoxin is the
inhibition of the sodium-potassium ATPase (Na+/K+-ATPase) pump in myocardial cells.[2][3][4]
This inhibition leads to a cascade of events resulting in increased cardiac contractility (positive

inotropic effect).
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Caption: Proposed signaling pathway for Diginin's inotropic effect based on the known
mechanism of other cardiac glycosides.

Potential Therapeutic Effects and Cytotoxicity

Given its structural similarity to other cardiac glycosides, Diginin may exhibit:
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» Cardiotonic effects: Potential utility in heart failure and atrial fibrillation by increasing the force

of heart muscle contraction.[2][3]

o Cytotoxic activity: Many cardiac glycosides have been shown to exhibit cytotoxic effects
against various cancer cell lines.[1] The underlying mechanism is thought to be related to the
inhibition of Na+/K+-ATPase, which is often overexpressed in tumor cells.

Experimental Protocols

Specific experimental protocols for Diginin are not well-documented. However, general
methodologies for the isolation and analysis of cardiac glycosides from Digitalis species can be

adapted.

Generalized Isolation and Purification Workflow

The following diagram illustrates a typical workflow for the extraction and purification of cardiac

glycosides from plant material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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